Cas no 950525-97-0 (Methyl 4-fluoro-3-methoxy-5-methylbenzoate)

• Product Name: Methyl 4-fluoro-3-methoxy-5-methylbenzoate
• CAS No: 950525-97-0
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• MDL: MFCD27934464
• CID: 4764397
• PubChem ID: 68837865
• Update Time: 2024-03-01

Methyl 4-fluoro-3-methoxy-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-fluoro-3-methoxy-5-methylbenzoate
• 4-Fluoro-3-methoxy-5-methylbenzoic acid methyl ester
• Benzoic acid, 4-fluoro-3-methoxy-5-methyl-, methyl ester
• Methyl 4-fluoro-3-methoxy-5-methylbenzoate

• MDL： MFCD27934464
• Inchi： 1S/C10H11FO3/c1-6-4-7(10(12)14-3)5-8(13-2)9(6)11/h4-5H,1-3H3
• InChI Key： XSASMPLKQNVDBG-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(C(=O)OC)C=C1C)OC

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.5